Cas no 1160573-22-7 (6-Bromo-3-chloro-2,4-difluorobenzaldehyde)

• Product Name: 6-Bromo-3-chloro-2,4-difluorobenzaldehyde
• CAS No: 1160573-22-7
• MF: C₇H₂BrClF₂O
• MW: 255.443987369537
• MDL: MFCD11845975
• CID: 1083416
• PubChem ID: 50997885
• Update Time: 2025-08-04

6-Bromo-3-chloro-2,4-difluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-chloro-2,4-difluorobenzaldehyde
• 1160573-22-7
• DTXSID901271607
• Benzaldehyde, 6-bromo-3-chloro-2,4-difluoro-
• AKOS022181460
• MFCD11845975
• DB-369105
• A893650
• CS-0195370

• MDL： MFCD11845975
• Inchi： 1S/C7H2BrClF2O/c8-4-1-5(10)6(9)7(11)3(4)2-12/h1-2H
• InChI Key： DRKDSVOIFMRTJR-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(=C1C=O)F)Cl)F

Computed Properties

• Exact Mass: 253.89456g/mol
• Monoisotopic Mass: 253.89456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1Ų

Additional information on 6-Bromo-3-chloro-2,4-difluorobenzaldehyde

Recent Advances in the Application of 6-Bromo-3-chloro-2,4-difluorobenzaldehyde (CAS: 1160573-22-7) in Chemical and Pharmaceutical Research

The compound 6-Bromo-3-chloro-2,4-difluorobenzaldehyde (CAS: 1160573-22-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This halogenated benzaldehyde derivative serves as a versatile intermediate in the synthesis of complex molecules, particularly in the development of novel therapeutic agents. Recent studies have highlighted its role in the construction of pharmacophores for targeting various diseases, including cancer, infectious diseases, and neurological disorders. The unique electronic and steric properties imparted by its bromo, chloro, and difluoro substituents make it a valuable building block for drug discovery.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 6-Bromo-3-chloro-2,4-difluorobenzaldehyde as a key intermediate in the synthesis of small-molecule inhibitors targeting protein kinases involved in cancer progression. The study demonstrated that the compound's halogen-rich structure facilitated optimal binding interactions with the ATP-binding sites of kinases, leading to enhanced inhibitory activity. Furthermore, the presence of multiple halogens allowed for further derivatization, enabling the exploration of structure-activity relationships (SAR) to optimize drug potency and selectivity.

Another notable application of 6-Bromo-3-chloro-2,4-difluorobenzaldehyde was reported in a recent ACS Chemical Biology paper, where it was employed in the development of fluorescent probes for imaging cellular processes. The researchers leveraged the compound's reactivity to introduce fluorophores, creating probes capable of tracking enzyme activity in real-time. This advancement holds promise for elucidating mechanisms of drug action and identifying new therapeutic targets. The study also underscored the compound's stability under physiological conditions, a critical attribute for in vivo applications.

Beyond its role in drug discovery, 6-Bromo-3-chloro-2,4-difluorobenzaldehyde has also found utility in materials science. A 2024 publication in Advanced Materials detailed its incorporation into organic semiconductors, where its electron-withdrawing properties contributed to improved charge transport characteristics. This interdisciplinary application highlights the compound's broad potential across scientific domains.

In conclusion, 6-Bromo-3-chloro-2,4-difluorobenzaldehyde (CAS: 1160573-22-7) continues to be a molecule of significant interest in chemical and pharmaceutical research. Its multifaceted applications—from drug development to materials science—demonstrate its versatility as a synthetic intermediate. Future research directions may focus on expanding its utility in targeted drug delivery systems and exploring its potential in emerging therapeutic modalities such as PROTACs and molecular glues. As synthetic methodologies advance, we anticipate even broader applications for this valuable compound in the years to come.